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Compound of Interest

Compound Name: ChemR23-IN-2

Cat. No.: B15143376 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the pharmacology of ChemR23-IN-
2, a potent and orally efficacious inhibitor of the ChemR23 receptor. This document details the

compound's mechanism of action, in vitro and in vivo properties, and the experimental

protocols utilized for its characterization.

Introduction to ChemR23 and its Role in
Inflammation
ChemR23, also known as chemokine-like receptor 1 (CMKLR1), is a G protein-coupled

receptor (GPCR) that plays a significant role in inflammatory and immune responses. It is

primarily expressed on various immune cells, including plasmacytoid dendritic cells (pDCs),

macrophages, and natural killer (NK) cells. The endogenous ligands for ChemR23 are the

chemoattractant protein chemerin and the lipid mediator resolvin E1 (RvE1). The activation of

ChemR23 by its ligands can lead to diverse downstream effects, including cell migration and

modulation of inflammatory pathways. Due to its involvement in various autoimmune diseases,

such as systemic lupus erythematosus and psoriasis, ChemR23 has emerged as an attractive

therapeutic target for the development of novel anti-inflammatory agents.
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ChemR23-IN-2 is a small molecule inhibitor belonging to the 2-aminobenzoxazole class of

compounds. It has been identified as a potent antagonist of the human ChemR23 receptor.

Table 1: Physicochemical Properties of ChemR23-IN-2

Property Value

IUPAC Name

4-Benzoxazolecarboxylic acid, 2-

[(cyclopropylmethyl)[(1R)-1-[2'-(2,5-dihydro-5-

oxo-1,2,4-oxadiazol-3-yl)-5'-methyl[1,1'-

biphenyl]-4-yl]ethyl]amino]-

Molecular Formula C29H26N4O5

Molecular Weight 510.54 g/mol

CAS Number 2465086-50-2

Mechanism of Action
ChemR23-IN-2 exerts its inhibitory effect on ChemR23 through a distinct mechanism of action.

Rather than acting as a classical competitive antagonist that blocks ligand binding, ChemR23-
IN-2 induces the internalization of the ChemR23 receptor. This leads to a reduction in the

number of receptors available on the cell surface, thereby diminishing the cell's responsiveness

to chemerin-induced signaling.

In Vitro Pharmacology
The in vitro activity of ChemR23-IN-2 has been characterized in various cell-based assays,

primarily using the human plasmacytoid dendritic cell line, CAL-1, which endogenously

expresses ChemR23.

Table 2: In Vitro Activity of ChemR23-IN-2
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Assay Cell Line Parameter Value Reference

ChemR23

Inhibition
Not Specified IC50 3.2 nM [1][2]

Chemerin-

Induced

Chemotaxis

Inhibition

CAL-1 IC50

Not explicitly

stated for

ChemR23-IN-2,

but related

compounds

showed potent

inhibition.

[1]

In Vivo Pharmacology & Pharmacokinetics
While specific in vivo efficacy data for ChemR23-IN-2 is not publicly available, a closely related

analog from the same 2-aminobenzoxazole series, compound 38a, has been studied in

cynomolgus monkeys. These studies provide insights into the potential in vivo profile of this

class of inhibitors.[1]

Table 3: Pharmacokinetic Parameters of a Related 2-Aminobenzoxazole Analog (Compound

38a) in Cynomolgus Monkeys (Oral Administration)

Parameter Value

Dose Not Specified

Bioavailability (F%) Good

Pharmacological Effect Confirmed ChemR23 internalization on pDCs

Note: The data presented is for a related compound and should be considered indicative for

ChemR23-IN-2.

Experimental Protocols
The following are detailed methodologies for key experiments cited in the characterization of 2-

aminobenzoxazole-based ChemR23 inhibitors.
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Calcium Signaling Assay
Objective: To determine the inhibitory effect of compounds on chemerin-induced intracellular

calcium mobilization.

Cell Line: CAL-1 cells endogenously expressing human ChemR23.

Procedure:

CAL-1 cells are seeded in a 96-well plate and cultured.

The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

The test compound (ChemR23-IN-2) at various concentrations is added to the wells and

incubated.

Chemerin is added to the wells to stimulate the ChemR23 receptor.

The change in intracellular calcium concentration is measured by monitoring the

fluorescence intensity using a suitable plate reader.

The IC50 value is calculated by plotting the percentage of inhibition against the compound

concentration.

Chemotaxis Assay
Objective: To evaluate the ability of the compound to inhibit the migration of cells towards a

chemerin gradient.

Cell Line: CAL-1 cells.

Apparatus: Transwell migration chambers.

Procedure:

The lower chamber of the Transwell plate is filled with media containing chemerin.

CAL-1 cells are pre-incubated with the test compound (ChemR23-IN-2) at various

concentrations.
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The pre-treated cells are then seeded into the upper chamber of the Transwell insert.

The plate is incubated to allow cell migration from the upper to the lower chamber.

The number of migrated cells in the lower chamber is quantified using a cell viability assay

or by direct cell counting.

The IC50 value for chemotaxis inhibition is determined.

Receptor Internalization Assay
Objective: To assess the ability of the compound to induce the internalization of the

ChemR23 receptor.

Cell Line: CAL-1 cells.

Method: Flow cytometry.

Procedure:

CAL-1 cells are treated with the test compound (ChemR23-IN-2) for a specified period.

The cells are then stained with a fluorescently labeled antibody that specifically binds to

the extracellular domain of ChemR23.

The fluorescence intensity of the cell surface-bound antibody is measured using a flow

cytometer.

A decrease in the mean fluorescence intensity in the compound-treated cells compared to

the vehicle-treated control cells indicates receptor internalization.
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Caption: ChemR23 signaling and the mechanism of action of ChemR23-IN-2.

Experimental Workflow for ChemR23-IN-2
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In Vitro Characterization

In Vivo Evaluation (in Cynomolgus Monkeys)

Start:
ChemR23-IN-2 Synthesis

Calcium Signaling Assay
(IC50 Determination)

Chemotaxis Assay
(Functional Inhibition)

Receptor Internalization Assay
(Mechanism of Action)

Pharmacokinetic Study
(Oral Administration)

Pharmacodynamic Assay
(pDC ChemR23 Internalization)

End:
Candidate for Further Development

Click to download full resolution via product page

Caption: A generalized experimental workflow for characterizing ChemR23-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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